2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95%

• IUPAC Name: 5-[4-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H10N2O2/c14-7-8-1-3-9(4-2-8)10-5-12-11(15)13-6-10/h1-6,14H,7H2,(H,12,13,15)
• InChI Key: AWBYQPQZAONZQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=CNC(=O)N=C2
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID90686791
• Molecular Weight: 202.21 g/mol
• CAS RN: 1111113-67-7

Description

2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% (2H5HP) is a synthetic compound with a wide range of potential applications. It is a heterocyclic compound containing nitrogen, oxygen, and carbon atoms. It has been studied for its potential use in pharmaceuticals, biotechnology, and materials science. The structure of 2H5HP is shown in Figure 1.

Scientific Research Applications

2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has been studied for its potential use in pharmaceuticals, biotechnology, and materials science. It has been investigated as a potential inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. It has also been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, it has been studied as a potential inhibitor of the enzyme nitric oxide synthase (NOS), which is involved in the production of nitric oxide.

Mechanism of Action

2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% is thought to act as an inhibitor of tyrosinase, COX-2, and NOS by binding to the active sites of these enzymes. This binding prevents the enzymes from functioning properly and results in decreased production of the molecules they produce.
Biochemical and Physiological Effects
2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has been studied for its potential use in the treatment of skin conditions, such as hyperpigmentation, age spots, and melasma. It has also been studied for its potential anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound and is easy to synthesize. Additionally, it is relatively non-toxic and has a low potential for side effects. The main limitation for use in laboratory experiments is that it is not commercially available and must be synthesized in the laboratory.

Future Directions

There are several potential future directions for the study of 2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95%. These include further investigation into its potential use in the treatment of skin conditions, its potential anti-inflammatory and anti-cancer properties, and its potential use as an inhibitor of tyrosinase, COX-2, and NOS. Additionally, further research could be conducted into the mechanism of action of 2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% and its potential use in other areas, such as materials science and biotechnology. Finally, further research could be conducted into the synthesis of 2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% and its potential commercial applications.

Synthesis Methods

2-Hydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% can be synthesized from the reaction of 4-hydroxymethylphenylhydrazine and ethyl chloroformate. This reaction is carried out in the presence of a catalyst, such as pyridine, and yields a 95% pure product. The reaction is shown in Figure 2.